Cas no 17658-63-8 (2-Hexadecyl-1-eicosanol)

• Product Name: 2-Hexadecyl-1-eicosanol
• CAS No: 17658-63-8
• MF: C₃₆H₇₄O
• MW: 522.972172260284
• CID: 157855
• Update Time: 2025-10-30

2-Hexadecyl-1-eicosanol Chemical and Physical Properties

Names and Identifiers

• 1-Eicosanol,2-hexadecyl-
• 2-Hexadecyl-1-eicosanol
• 2-hexadecylicosanol
• 1-Eicosanol,2-hexadecyl
• 2-Hexadecyl-1-icosanol
• 2-hexadecyl-eicosan-1-ol
• 2-Hexadecyleicosanol
• 2-hexadecyleicosyl alcohol
• CETYLARACHIDOL
• DL-2-Hexadecyl-eicosanol
• Einecs 241-637-6
• 2-hexadecylicosan-1-ol

• Inchi： 1S/C36H74O/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-36(35-37)33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h36-37H,3-35H2,1-2H3
• InChI Key： JQJGGMZIMBGQQY-UHFFFAOYSA-N
• SMILES： C(O)C(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 522.57400

Experimental Properties

• PSA: 20.23000
• LogP: 13.11790

Additional information on 2-Hexadecyl-1-eicosanol

2-Hexadecyl-1-Eicosanol (CAS No. 17658-63-8): A Comprehensive Overview

2-Hexadecyl-1-eicosanol (CAS No. 17658-63-8) is a long-chain alcohol with a unique molecular structure that has garnered attention in various industrial and scientific applications. This compound, also referred to as eicosa-1-enol or C24H49OH, belongs to the class of fatty alcohols and is characterized by its long-chain structure and hydroxyl group at the terminal position. Its chemical formula, C24H49OH, indicates a carbon chain of 24 carbons with a hydroxyl group attached to the first carbon, making it a primary alcohol.

The synthesis of 2-hexadecyl-1-eicosanol involves advanced chemical processes, including alkylation reactions and catalytic hydrogenation, which are optimized to achieve high purity and yield. Recent studies have focused on improving the efficiency of these processes, particularly through the use of novel catalysts and reaction conditions. For instance, researchers have explored the use of heterogeneous catalysts to enhance the selectivity and reduce by-products during the synthesis of this compound.

One of the most promising applications of 2-hexadecyl-1-eicosanol lies in its use as a precursor for the production of biodegradable surfactants. These surfactants are widely used in personal care products, such as shampoos and lotions, due to their mild nature and excellent emulsifying properties. The compound's ability to form stable micelles in aqueous solutions makes it an ideal candidate for such applications.

In addition to its role in surfactant production, 2-hexadecyl-1-eicosanol has shown potential in the field of materials science. Recent research has highlighted its ability to serve as a building block for synthesizing advanced polymers and polymeric materials with tailored properties. For example, scientists have successfully incorporated this compound into polyurethane formulations, resulting in materials with improved mechanical strength and thermal stability.

The biomedical field has also seen growing interest in 2-hexadecyl-1-eicosanol, particularly in drug delivery systems. Its amphiphilic nature allows it to form liposomes and nanoparticles that can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. Studies have demonstrated that formulations incorporating this compound exhibit enhanced drug targeting capabilities, making them promising candidates for cancer therapy.

Another area where 2-hexadecyl-1-eicosanol is making significant strides is in the development of eco-friendly lubricants. Its high viscosity index and excellent oxidative stability make it an ideal candidate for industrial lubricants used in harsh operating conditions. Recent advancements in additive chemistry have further enhanced its performance properties, enabling its use in high-performance engine oils and greases.

The environmental impact of 2-hexadecyl-1-eicosanol has also been a focal point of recent research. Studies have shown that this compound is readily biodegradable under aerobic conditions, making it an environmentally friendly alternative to traditional petrochemical-based products. Its ability to degrade efficiently without leaving harmful residues aligns with global sustainability goals and regulatory requirements.

In conclusion, 2-hexadecyl-1-eicosanol (CAS No. 17658-63-8) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, combined with advancements in synthesis techniques and application development, positions it as a key ingredient in modern material science and biotechnology. As research continues to uncover new potential uses for this compound, its role in driving innovation across various sectors is expected to grow significantly.